N-(6-bromo-2-methylpyridin-3-yl)-1,1,1-trifluoromethanesulfonamide

• IUPAC Name: N-(6-bromo-2-methylpyridin-3-yl)-1,1,1-trifluoromethanesulfonamide
• InChI: InChI=1S/C7H6BrF3N2O2S/c1-4-5(2-3-6(8)12-4)13-16(14,15)7(9,10)11/h2-3,13H,1H3
• InChI Key: RRLUBTIZJHMKAW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Br)NS(=O)(=O)C(F)(F)F
• Molecular Formula: C7H6BrF3N2O2S
• Molecular Weight: 319.10 g/mol

Description

N-(6-bromo-2-methylpyridin-3-yl)-1,1,1-trifluoromethanesulfonamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(6-bromo-2-methylpyridin-3-yl)-1,1,1-trifluoromethanesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. Studies have shown that this compound can inhibit the activity of certain kinases, which are involved in various cellular processes. This inhibition can lead to the suppression of cell growth and proliferation, making it a potential candidate for cancer therapy.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis, which is a process of programmed cell death. It has also been found to inhibit the growth and proliferation of cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(6-bromo-2-methylpyridin-3-yl)-1,1,1-trifluoromethanesulfonamide in lab experiments is its potent inhibitory activity against certain enzymes and proteins. This makes it a valuable tool for studying various cellular processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

For the study of this compound include the development of new drugs, further studies on its potential applications in other scientific research fields, and understanding its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of N-(6-bromo-2-methylpyridin-3-yl)-1,1,1-trifluoromethanesulfonamide is a multi-step process that involves the reaction of 6-bromo-2-methylpyridine-3-carboxylic acid with trifluoromethanesulfonic anhydride in the presence of a base. The resulting product is then purified using column chromatography. This method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(6-bromo-2-methylpyridin-3-yl)-1,1,1-trifluoromethanesulfonamide has been extensively studied for its potential applications in various scientific research fields. One of the main applications of this compound is in medicinal chemistry, where it has been found to exhibit potent inhibitory activity against certain enzymes and proteins. This makes it a potential candidate for the development of new drugs for the treatment of various diseases.